![molecular formula C24H30N2O4S B257564 2-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(tetrahydrofuran-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide](/img/structure/B257564.png)
2-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(tetrahydrofuran-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
Overview
Description
2-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(tetrahydrofuran-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, also known as DMTF, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. DMTF is a benzothiophene derivative that has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions.
Mechanism of Action
2-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(tetrahydrofuran-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been shown to inhibit the activity of various enzymes and receptors, including histone deacetylases and the dopamine D2 receptor. This inhibition leads to changes in gene expression and neurotransmitter signaling, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
2-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(tetrahydrofuran-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been shown to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of amyloid beta aggregation in Alzheimer's disease, and the modulation of dopamine signaling in Parkinson's disease.
Advantages and Limitations for Lab Experiments
2-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(tetrahydrofuran-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has several advantages for use in lab experiments, including its ease of synthesis and its ability to inhibit various enzymes and receptors. However, 2-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(tetrahydrofuran-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide also has limitations, including its potential toxicity and the need for further studies to determine its efficacy and safety.
Future Directions
For research on 2-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(tetrahydrofuran-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide include further studies on its potential therapeutic applications in various diseases, the development of more selective inhibitors of specific enzymes and receptors, and the optimization of its synthesis method for increased yield and purity.
Synthesis Methods
2-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(tetrahydrofuran-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been synthesized using various methods, including the reaction of 3,5-dimethylphenol with acetic anhydride to form 3,5-dimethylphenyl acetate, which is then reacted with tetrahydrofuran-2-ylmethylamine to form the intermediate product. The intermediate product is then reacted with 4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid to form the final product, 2-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(tetrahydrofuran-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide.
Scientific Research Applications
2-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(tetrahydrofuran-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been studied for its potential applications in scientific research, including its potential use as a therapeutic agent for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. 2-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(tetrahydrofuran-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has also been studied for its potential use as a tool for studying the mechanism of action of various biological processes.
properties
Product Name |
2-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(tetrahydrofuran-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
|---|---|
Molecular Formula |
C24H30N2O4S |
Molecular Weight |
442.6 g/mol |
IUPAC Name |
2-[[2-(3,5-dimethylphenoxy)acetyl]amino]-N-(oxolan-2-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
InChI |
InChI=1S/C24H30N2O4S/c1-15-10-16(2)12-18(11-15)30-14-21(27)26-24-22(19-7-3-4-8-20(19)31-24)23(28)25-13-17-6-5-9-29-17/h10-12,17H,3-9,13-14H2,1-2H3,(H,25,28)(H,26,27) |
InChI Key |
BTRCQKWBZOAXLP-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC(=C1)OCC(=O)NC2=C(C3=C(S2)CCCC3)C(=O)NCC4CCCO4)C |
Canonical SMILES |
CC1=CC(=CC(=C1)OCC(=O)NC2=C(C3=C(S2)CCCC3)C(=O)NCC4CCCO4)C |
Origin of Product |
United States |
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